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Compound of Interest

Compound Name: Ehna

Cat. No.: B10782030 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with EHNA (erythro-9-(2-hydroxy-3-nonyl)adenine).

The following procedures are designed to ensure the safe handling and disposal of this

compound.

Compound Identification and Properties
EHNA is a potent inhibitor of adenosine deaminase and phosphodiesterase type 2 (PDE2)[1][2]

[3]. While some safety data sheets (SDS) indicate that EHNA hydrochloride is not classified as

a hazardous substance under the Globally Harmonized System (GHS), it is crucial to handle it

with care as acute toxicity data is largely unavailable[4][5].
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Property Data

Full Chemical Name
erythro-9-(2-Hydroxy-3-nonyl)adenine

hydrochloride[6]

Synonyms NSC 263164[2][4][5]

CAS Number 58337-38-5 (for hydrochloride)[2][4][5][6]

Molecular Formula C₁₄H₂₃N₅O · HCl[6]

Molecular Weight 313.83 g/mol [6]

Appearance Crystalline solid[5]

Solubility DMSO: >10 mg/mL, H₂O: >10 mg/mL[6]

Storage Temperature 2-8°C[7]

Personal Protective Equipment (PPE) and Handling
Procedures
Adherence to standard laboratory safety protocols is essential when working with EHNA.

Engineering Controls
Work in a well-ventilated area. A chemical fume hood is recommended for handling the solid

compound and preparing solutions.

Personal Protective Equipment
Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves). Change

gloves immediately if they become contaminated.

Skin and Body Protection: Wear a laboratory coat. Ensure skin is not exposed.

Handling Procedures
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

emergency eyewash station and safety shower readily accessible.

Weighing and Solution Preparation:

Handle the solid powder in a chemical fume hood to avoid inhalation of dust.

Use appropriate tools (e.g., spatula) for transferring the solid.

When preparing solutions, add the solvent to the EHNA powder slowly to prevent

splashing.

General Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Emergency Procedures and First Aid
In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention[5].

Skin Contact
Remove contaminated clothing. Wash the

affected area with soap and water[5].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids[5]. Consult a physician[5].

Ingestion

Clean mouth with water and drink plenty of

water afterwards[5]. Do not induce vomiting.

Seek medical attention.
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Spill and Disposal Plan
Proper containment and disposal are critical to laboratory safety and environmental protection.

Spill Response
In the event of a spill, follow the workflow outlined below.

Immediate Actions Containment & Cleanup Disposal

Evacuate Immediate Area Alert Colleagues & Supervisor Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Cover with Absorbent Material Carefully Collect Material Clean Spill Area

(e.g., with soap and water) Place in Sealed Container Label as Chemical Waste Dispose via Institutional
Environmental Health & Safety

Click to download full resolution via product page

Caption: Workflow for handling an EHNA spill.

Disposal Plan
Waste Collection: Collect all EHNA waste, including contaminated consumables (e.g.,

pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of EHNA waste through your institution's Environmental Health and

Safety (EHS) office. Do not dispose of EHNA down the drain or in regular trash.

Decomposition: Be aware that hazardous decomposition products can include carbon oxides

(CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10782030#personal-protective-equipment-for-
handling-ehna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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